Cas no 1805414-38-3 (1-Bromo-5-ethoxy-2-fluoro-4-nitrobenzene)

• Product Name: 1-Bromo-5-ethoxy-2-fluoro-4-nitrobenzene
• CAS No: 1805414-38-3
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 4970491
• Update Time: 2023-08-24

1-Bromo-5-ethoxy-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-ethoxy-2-fluoro-4-nitrobenzene

• Inchi： 1S/C8H7BrFNO3/c1-2-14-8-3-5(9)6(10)4-7(8)11(12)13/h3-4H,2H2,1H3
• InChI Key： AKQNOWPCIKXUPX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.9
• Topological Polar Surface Area: 55